Cas no 42458-71-9 (2-Chloro-N-(5-trifluoromethyl-[1,3,4]thiadiazol-2-yl)-acetamide)

• Product Name: 2-Chloro-N-(5-trifluoromethyl-[1,3,4]thiadiazol-2-yl)-acetamide
• CAS No: 42458-71-9
• MF: C₅H₃ClF₃N₃OS
• MW: 245.610028505325
• CID: 1076490
• PubChem ID: 148450
• Update Time: 2025-04-20

2-Chloro-N-(5-trifluoromethyl-[1,3,4]thiadiazol-2-yl)-acetamide Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-N-(5-trifluoromethyl-[1,3,4]thiadiazol-2-yl)-acetamide
• AC1L3X55
• CHEBI:815363
• CHEMBL1288962
• CTK6H5724
• STL382147
• SureCN5904228
• 42458-71-9
• 2-chloro-N-(5-(trifluoromethyl)-1,3,4-thiadiazol-2-yl)acetamide
• Acetamide, 2-chloro-N-(5-(trifluoromethyl)-1,3,4-thiadiazol2-yl)-
• CS-0317846
• BDBM50331849
• AKOS000111483
• 6K-672S
• 2-chloro-N-[5-(trifluoromethyl)-1,3,4-thiadiazol-2-yl]acetamide
• BBL028717
• SCHEMBL5904228
• DTXSID70195235
• IRJUPVZWCCPWBT-UHFFFAOYSA-N
• 2-Chloro-N-(5-(trifluoromethyl)-1,3,4-thiadiazol2-yl)acetamide

• MDL： MFCD00500764
• Inchi： 1S/C5H3ClF3N3OS/c6-1-2(13)10-4-12-11-3(14-4)5(7,8)9/h1H2,(H,10,12,13)
• InChI Key： IRJUPVZWCCPWBT-UHFFFAOYSA-N
• SMILES： ClCC(NC1=NN=C(C(F)(F)F)S1)=O

Computed Properties

• Exact Mass: 244.9637451g/mol
• Monoisotopic Mass: 244.9637451g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 83.1Ų

2-Chloro-N-(5-trifluoromethyl-[1,3,4]thiadiazol-2-yl)-acetamide Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT